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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B609882

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of p-
Decylaminophenol and other structurally related p-alkylphenols. The information presented is
curated from experimental data to assist researchers in evaluating these compounds for
various applications, from toxicology studies to potential therapeutic development.

At a Glance: Comparative Biological Activities

The following tables summarize key quantitative data on the cytotoxic, antioxidant, and
endocrine-disrupting activities of p-Decylaminophenol and a selection of other p-alkylphenols
with varying alkyl chain lengths.

Table 1: Comparative Cytotoxicity (ICso Values in pM)

This table outlines the half-maximal inhibitory concentration (ICso) of various alkylphenols
required to inhibit the growth of human promyelocytic leukemia (HL-60) cells. Lower ICso
values indicate higher cytotoxic potency.
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ICs0 on HL-60 Cells

Compound Alkyl Chain Length (M) Reference
M

p-Decylaminophenol C10 15.0 [1]

b c12 75 [1]

Dodecylaminophenol

Data for other p-alkylphenols on HL-60 cells were not available in the reviewed literature.

Table 2: Comparative Antioxidant Activity

This table compares the antioxidant properties of various p-alkylaminophenols through their
ability to scavenge superoxide radicals and inhibit lipid peroxidation.

| Compound | Alkyl Chain Length | Superoxide Scavenging Activity (Relative to p-
Methylaminophenol) | Lipid Peroxidation Inhibition (Relative Potency) | Reference | | :--- | :--- | :-
- | :--- |[1] | | p-Methylaminophenol | C1 | Most Potent | - [[1] | | p-Octylaminophenol | C8 | Less
Potent than C1 | - |[1] | | p-Decylaminophenol | C10 | Less Potent than C8 | Potent |[1] | | p-
Dodecylaminophenol| C12 | Least Potent | Most Potent |[1] |

A study on other p-alkylaminophenols indicated that the elongation of the alkyl chain in p-
alkylaminophenols may increase antioxidative activity, with p-octylaminophenol being a potent
lipid peroxidation inhibitor.[2]

Table 3: Comparative Estrogenic Activity

The estrogenic activity of alkylphenols is a key area of research due to their classification as
endocrine-disrupting chemicals. The potency of this activity is often related to the length and
structure of the alkyl chain. Generally, the estrogenic activity of p-alkylphenols increases with
the size of the alkyl substituent.[3] While specific ECso values for p-decylaminophenol were
not found, the trend suggests its activity would be significant.
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Relative Estrogenic

Compound Alkyl Chain Length Potency Reference
p-Ethylphenol Cc2 Low [415]
p-Propylphenol C3 Low [4][5]
p-Octylphenol C8 High [41[5]
p-Nonylphenol C9 High [415]

Key Signhaling Pathways and Mechanisms of Action

Alkylphenols exert their biological effects through various molecular pathways. Their structural
similarity to estradiol allows them to interact with estrogen receptors, leading to downstream
signaling cascades. The MAPK/ERK pathway is another key signaling route affected by these
compounds.

Estrogen Receptor Signaling

Alkylphenols can act as agonists for estrogen receptors (ERa and ER), initiating both genomic
and non-genomic signaling pathways. This interaction can lead to altered gene expression and
cellular responses.
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The mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-
regulated kinase (ERK) pathway, is involved in regulating cellular processes like proliferation,
differentiation, and survival. Some alkylphenols have been shown to activate this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Antioxidant and anticancer activities of novel p-alkylaminophenols and p-
acylaminophenols (aminophenol analogues) - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 2. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b609882?utm_src=pdf-body-img
https://www.benchchem.com/product/b609882?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16725328/
https://pubmed.ncbi.nlm.nih.gov/16725328/
https://www.benchchem.com/pdf/Comparative_study_of_the_cytotoxic_effects_of_different_alkylphenols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. 4-Alkylphenols and related chemicals show similar effect on the function of human and rat
estrogen receptor alpha in reporter gene assay - PubMed [pubmed.nchbi.nlm.nih.gov]

o 4. Alkylphenol Xenoestrogens with Varying Carbon Chain Lengths Differentially and Potently
Activate Signaling and Functional Responses in GH3/B6/F10 Somatomammotropes - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Alkylphenol xenoestrogens with varying carbon chain lengths differentially and potently
activate signaling and functional responses in GH3/B6/F10 somatomammotropes - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Analysis of p-Decylaminophenol and
Other Alkylphenols in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609882#p-decylaminophenol-vs-other-alkylphenols-
in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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